Oxides & Ceramics
  • Iron titanium trioxide
    Iron titanium trioxide
    • Cat. No.:
    • B085017
    • CAS No.:
    • 12022-71-8
    • Molecular Formula:
    • Fe2O7Ti2
    • Molecular Weight:
    • 319.42 g/mol
    Description
    Iron titanium trioxide is a useful research compound. Its molecular formula is Fe2O7Ti2 and its molecular weight is 319.42 g/mol. The purity is usually 95%.
    The exact mass of the compound Iron titanium trio...
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  • Yttrium(3+) orthoborate
    Yttrium(3+) orthoborate
    • Cat. No.:
    • B085106
    • CAS No.:
    • 14060-30-1
    • Molecular Formula:
    • BO3Y
    • Molecular Weight:
    • 147.72 g/mol
    Description
    Yttrium(3+) orthoborate is a useful research compound. Its molecular formula is BO3Y and its molecular weight is 147.72 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Yttrium(3+) orthoborat...
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  • Ferric phosphorus(-3) anion
    Ferric phosphorus(-3) anion
    • Cat. No.:
    • B085290
    • CAS No.:
    • 12023-53-9
    • Molecular Formula:
    • Fe3P
    • Molecular Weight:
    • 86.82 g/mol
    Description
    Ferric phosphorus(-3) anion is a useful research compound. Its molecular formula is Fe3P and its molecular weight is 86.82 g/mol. The purity is usually 95%.
    The exact mass of the compound Ferric phosphorus(...
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  • Terbium oxide (Tb2O3)
    Terbium oxide (Tb2O3)
    • Cat. No.:
    • B085956
    • CAS No.:
    • 12036-41-8
    • Molecular Formula:
    • O3Tb2
    • Molecular Weight:
    • 365.849 g/mol
    Description
    Terbium oxide (Tb2O3) is a useful research compound. Its molecular formula is O3Tb2 and its molecular weight is 365.849 g/mol. The purity is usually 95%.
    The exact mass of the compound Terbium oxide (Tb2O3)...
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  • Tantalum carbide (TaC)
    Tantalum carbide (TaC)
    • Cat. No.:
    • B086825
    • CAS No.:
    • 12070-06-3
    • Molecular Formula:
    • CH4Ta
    • Molecular Weight:
    • 196.99 g/mol
    Description
    Tantalum carbide (TaC) is a useful research compound. Its molecular formula is CH4Ta and its molecular weight is 196.99 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tantalum carbide (TaC)...
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  • Barium pyrophosphate
    Barium pyrophosphate
    • Cat. No.:
    • B087362
    • CAS No.:
    • 13466-21-2
    • Molecular Formula:
    • BaH4O7P2
    • Molecular Weight:
    • 315.30 g/mol
    Description
    Barium pyrophosphate is a useful research compound. Its molecular formula is BaH4O7P2 and its molecular weight is 315.30 g/mol. The purity is usually 95%.
    The exact mass of the compound Dibarium diphosphate...
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  • Silica
    Silica
    • Cat. No.:
    • B088002
    • CAS No.:
    • 14808-60-7
    • Molecular Formula:
    • O2Si
      SiO2
    • Molecular Weight:
    • 60.084 g/mol
    Description
    Silica is another name for the chemical compound composed of silicon and oxygen with the chemical formula SiO2, or silicon dioxide. There are many forms of silica. All silica forms are identical in chemical comp...
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  • Iron arsenide (FeAs)
    Iron arsenide (FeAs)
    • Cat. No.:
    • B088144
    • CAS No.:
    • 12044-16-5
    • Molecular Formula:
    • AsFe
    • Molecular Weight:
    • 130.77 g/mol
    Description
    Iron arsenide (FeAs) is a useful research compound. Its molecular formula is AsFe and its molecular weight is 130.77 g/mol. The purity is usually 95%.
    The exact mass of the compound Iron arsenide (FeAs) is ...
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  • Zinc arsenide
    Zinc arsenide
    • Cat. No.:
    • B088156
    • CAS No.:
    • 12006-40-5
    • Molecular Formula:
    • Zn3As2
      As2Zn3
    • Molecular Weight:
    • 346 g/mol
    Description
    Zinc arsenide is a useful research compound. Its molecular formula is Zn3As2 and its molecular weight is 346 g/mol. The purity is usually 95%.
    The exact mass of the compound Zinc arsenide is unknown and the...
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  • Niobium(IV) oxide
    Niobium(IV) oxide
    • Cat. No.:
    • B088533
    • CAS No.:
    • 12034-59-2
    • Molecular Formula:
    • NbO2
    • Molecular Weight:
    • 124.905 g/mol
    Description
    Niobium(IV) oxide is a useful research compound. Its molecular formula is NbO2 and its molecular weight is 124.905 g/mol. The purity is usually 95%.
    The exact mass of the compound Niobium dioxide is unknown...
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